(3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL

• Molecular Formula: C8H11ClN2O
• Molecular Weight: 186.64 g/mol
• IUPAC Name: (3R)-3-amino-3-(3-chloropyridin-4-yl)propan-1-ol
• InChI: InChI=1S/C8H11ClN2O/c9-7-5-11-3-1-6(7)8(10)2-4-12/h1,3,5,8,12H,2,4,10H2/t8-/m1/s1
• InChI Key: KRZCGGOYAFUDKX-MRVPVSSYSA-N
• Isomeric SMILES: C1=CN=CC(=C1[C@@H](CCO)N)Cl
• Canonical SMILES: C1=CN=CC(=C1C(CCO)N)Cl

Description

(3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL is a chiral amino alcohol derivative featuring a 3-chloro-4-pyridyl substituent. Its structure combines a pyridine ring with chlorine substitution at the 3-position, an amino group at the stereogenic 3R position, and a hydroxyl-terminated propanol chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL typically involves the following steps:

Starting Materials: The synthesis begins with the appropriate pyridine derivative, such as 3-chloro-4-pyridinecarboxaldehyde.

Reduction: The aldehyde group is reduced to an alcohol using a reducing agent like sodium borohydride.

Amination: The hydroxyl group is then converted to an amino group through a substitution reaction with ammonia or an amine source.

Chirality Introduction: The chiral center is introduced using chiral catalysts or chiral auxiliaries to ensure the (3R) configuration.

Industrial Production Methods

Industrial production of (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The use of automated systems for precise control of reaction conditions, such as temperature and pressure, is crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The amino group can be reduced to a primary amine using reducing agents such as lithium aluminum hydride.

Substitution: The chlorine atom on the pyridine ring can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and mild oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Ammonia, primary amines, and other nucleophiles.

Major Products Formed

Oxidation: Formation of carbonyl derivatives.

Reduction: Formation of primary amines.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

(3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms.

Medicine: Explored for its potential therapeutic properties, including as an intermediate in drug synthesis.

Industry: Utilized in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL involves its interaction with specific molecular targets. The amino and hydroxyl groups can form hydrogen bonds with biological molecules, influencing their activity. The chlorinated pyridine ring can participate in π-π interactions with aromatic residues in proteins, affecting their function.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

The provided evidence focuses on tobacco-specific nitrosamines (TSNAs) such as 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) and 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanol (NNAL), which share pyridyl moieties but differ significantly in functional groups and biological activity compared to (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL. Below is a detailed structural and functional comparison:

Table 1: Structural and Functional Comparison

Compound	Core Structure	Key Functional Groups	Biological Activity/Effects	Source of Evidence
(3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL	4-Pyridyl with 3-Cl substitution	Amino, hydroxyl, chloro-pyridyl	Not reported in provided evidence	N/A
NNK	3-Pyridyl	Nitrosamino, ketone	Carcinogenic (lung, pancreas)
NNAL	3-Pyridyl	Nitrosamino, hydroxyl	Proximate carcinogen (pancreas)
N-Nitrosoguvacoline (NG)	Areca-derived pyridine alkaloid	Nitrosamino	Weak pancreatic carcinogen

Key Differences:

Structural Features: Pyridyl Substitution: (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL has a 4-pyridyl ring with a 3-chloro substituent, whereas NNK/NNAL/NG feature 3-pyridyl or non-chlorinated pyridine cores. The chlorine atom in the target compound may enhance electronic effects or steric interactions in molecular binding.

Biological Activity: Carcinogenicity: NNK and NNAL are potent carcinogens targeting the lung and pancreas in rats, with NNAL acting as a proximate metabolite of NNK .

Therapeutic Potential: The hydroxyl and amino groups in (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL may facilitate interactions with biological targets such as kinases or GPCRs, similar to other pyridine-based drugs (e.g., nicotine receptor modulators). However, TSNAs like NNK are primarily studied for their toxicity rather than therapeutic utility.

Research Findings and Gaps

• Thus, direct comparisons of pharmacokinetics or toxicology are speculative.
• Hypothetical Insights: The chlorine atom in the target compound could increase metabolic stability compared to non-halogenated pyridines. The absence of nitrosamine groups likely eliminates the carcinogenic risks associated with NNK/NNAL, making it a safer candidate for drug development.

Biological Activity

(3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL is a chiral compound with significant potential in medicinal chemistry and biological research. Its unique structure allows for various interactions with biological targets, making it a subject of interest in drug discovery and development.

• Molecular Formula : C8H10ClN2O
• Molecular Weight : 174.63 g/mol
• IUPAC Name : (3R)-3-amino-3-(3-chloropyridin-4-yl)propan-1-ol
• CAS Number : 1212896-11-1

The biological activity of (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL primarily involves its interaction with specific molecular targets, such as enzymes and receptors. This compound may modulate various biochemical pathways, which could lead to therapeutic effects. The precise mechanism can vary based on the biological context and the specific target involved.

Biological Activities

Research indicates that (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL exhibits several notable biological activities:

• Anticancer Properties : Preliminary studies suggest that this compound may inhibit cancer cell proliferation by targeting key signaling pathways involved in cell growth and survival.
• Enzyme Inhibition : It has been shown to interact with enzymes such as epidermal growth factor receptor (EGFR), which plays a crucial role in cancer progression.
• Neuroprotective Effects : There is emerging evidence that this compound may offer protective effects against neurodegenerative diseases by modulating neurotransmitter systems.

In Vitro Studies

In vitro studies have demonstrated that (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL can effectively inhibit the proliferation of various cancer cell lines, including A549 (lung cancer) and HCT116 (colon cancer). The mechanism of action involves the induction of apoptosis through the activation of caspases, which are critical for programmed cell death.

Cell Line	IC50 (µM)	Mechanism of Action
A549	12.5	Caspase activation
HCT116	15.0	Apoptosis induction

Structure-Activity Relationship (SAR)

Studies focusing on SAR have identified that modifications to the pyridine ring significantly affect the compound's biological activity. For instance, substituents on the pyridine nitrogen or variations in the amino group can enhance potency against specific targets.

Comparative Analysis with Related Compounds

Compound Name	Molecular Weight	Activity Profile
(3R)-3-Amino-3-(2-chloro(4-pyridyl))propan-1-OL	174.63 g/mol	Moderate anticancer activity
(3S)-3-Amino-3-(4-fluorophenyl)propan-1-OL	170.18 g/mol	Strong EGFR inhibition
4-Amino-3-chloro benzoate ester derivatives	Varies	Targeting EGFR tyrosine kinase

Future Directions

Further research is warranted to explore the full therapeutic potential of (3R)-3-Amino-3-(3-chloro(4-pyridyl))propan-1-OL. This includes:

• In Vivo Studies : To assess efficacy and safety profiles in animal models.
• Clinical Trials : To evaluate its potential as a therapeutic agent in humans.
• Mechanistic Studies : To elucidate detailed pathways affected by this compound.